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Compound of Interest

Compound Name: Lauryl Lactate

Cat. No.: B030782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lauryl lactate, an

ester of lauryl alcohol and lactic acid, in various organic solvents. Due to the limited availability

of specific quantitative data in publicly accessible literature, this guide presents estimated

solubility values based on the known properties of similar long-chain esters. Furthermore, a

detailed experimental protocol for the precise determination of lauryl lactate solubility is

provided to empower researchers to ascertain definitive values tailored to their specific

laboratory conditions.

Introduction to Lauryl Lactate
Lauryl lactate (CAS No. 6283-92-7) is a versatile compound utilized in the pharmaceutical,

cosmetic, and personal care industries.[1] Its functions include acting as an emollient, skin-

conditioning agent, and a solubilizer for hydrophobic molecules.[2][3] A clear to pale yellow

liquid, lauryl lactate's solubility is a critical parameter for formulation development, ensuring

product stability, efficacy, and desired sensory attributes.

Quantitative Solubility Data
Direct, experimentally determined quantitative solubility data for lauryl lactate in a range of

organic solvents is not readily available in scientific literature. However, based on its chemical

structure—a C12 alkyl chain esterified with lactic acid—and the reported solubility of similar

long-chain esters like myristyl lactate and cetyl lactate in organic solvents, we can provide the
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following estimated solubility profile.[4] It is imperative to note that these values are estimations

and should be experimentally verified for any critical application.
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Solvent Chemical Class
Estimated
Solubility at 25°C (
g/100 mL)

Notes

Ethanol Alcohol > 50 (Freely Soluble)

Lauryl lactate is widely

reported to be soluble

in alcohol.[5][6]

Methanol Alcohol > 30 (Soluble)

High polarity may

slightly reduce

solubility compared to

ethanol.

Isopropyl Alcohol Alcohol > 50 (Freely Soluble)

Similar to ethanol,

expected to be a good

solvent.

Acetone Ketone > 30 (Soluble)
Generally a good

solvent for esters.

Ethyl Acetate Ester > 50 (Freely Soluble)

"Like dissolves like"

principle suggests

high solubility.

Hexane Alkane
< 1 (Sparingly

Soluble)

The polarity of the

lactate group limits

solubility in nonpolar

solvents.

Toluene Aromatic Hydrocarbon < 10 (Slightly Soluble)

Aromatic nature

provides some

interaction, but

polarity mismatch

exists.

Chloroform Halogenated Alkane > 30 (Soluble)

A versatile solvent for

a wide range of

organic compounds.

Water Aqueous Insoluble/Partially

Soluble

Reports are

conflicting, with some
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stating insolubility and

others partial

solubility, suggesting it

may be dispersible.[7]

[8] One source

indicates an

experimental value of

approximately 1 g/L.

[5]

These are estimated values and should be confirmed by experimental determination.

Experimental Protocol: Determination of Lauryl
Lactate Solubility
To obtain precise solubility data, the isothermal saturation method followed by quantitative

analysis is recommended. High-Performance Liquid Chromatography (HPLC) is a suitable

analytical technique for quantifying the concentration of lauryl lactate in the solvent.

Materials and Equipment
Lauryl Lactate (high purity)

Selected organic solvents (HPLC grade)

Analytical balance (± 0.1 mg)

Thermostatic shaker bath or incubator

Centrifuge

Syringe filters (0.45 µm, solvent-compatible)

Volumetric flasks and pipettes

HPLC system with a suitable detector (e.g., UV or Refractive Index)
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HPLC column suitable for ester analysis (e.g., C18)

Vials for sample collection and HPLC analysis

Procedure
Preparation of Saturated Solutions:

Add an excess amount of lauryl lactate to a series of vials, each containing a known

volume of a different organic solvent. The presence of undissolved solid is crucial to

ensure saturation.

Seal the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25°C)

and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the set temperature

for at least 2 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette, avoiding any solid

particles.

Filter the collected supernatant through a 0.45 µm syringe filter into a clean vial. This step

is critical to remove any undissolved microparticles.

Dilute the filtered solution with the respective solvent to a concentration that falls within the

linear range of the HPLC calibration curve.

HPLC Analysis:

Prepare a series of standard solutions of lauryl lactate of known concentrations in the

solvent of interest.

Develop a suitable HPLC method for the separation and quantification of lauryl lactate.
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Inject the standard solutions to generate a calibration curve.

Inject the prepared sample solutions.

Determine the concentration of lauryl lactate in the diluted samples by comparing their

peak areas to the calibration curve.

Calculation of Solubility:

Calculate the concentration of lauryl lactate in the original saturated solution, taking into

account the dilution factor.

Express the solubility in the desired units (e.g., g/100 mL or mg/mL).

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining the solubility of lauryl lactate can

be visualized as follows:
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Sample Processing

Quantitative Analysis

Data Interpretation

Add excess Lauryl Lactate to solvent

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw supernatant

Filter through 0.45 µm filter

Dilute filtered solution

HPLC analysis of samplesPrepare standard solutions

HPLC analysis of standards (Calibration Curve)

Determine concentration from calibration curve

Calculate solubility (accounting for dilution)
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Key Intermolecular Interactions in Dissolution

Solute (Lauryl Lactate)

Solvent

SolutionSolute-Solute Interactions
(van der Waals, Dipole-Dipole)

Solute-Solvent Interactions
(Favorable for Dissolution)

Overcome

Solvent-Solvent Interactions
(H-Bonding, Dipole-Dipole, etc.)

Overcome

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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